Cas no 76779-96-9 (1,3,4-Thiadiazole-2(3H)-thione, 5-(2-methylphenyl)-)

• Product Name: 1,3,4-Thiadiazole-2(3H)-thione, 5-(2-methylphenyl)-
• CAS No: 76779-96-9
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• CID: 1781682
• PubChem ID: 23007003
• Update Time: 2025-04-21

1,3,4-Thiadiazole-2(3H)-thione, 5-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione, 5-(2-methylphenyl)-
• 5-(2-methylphenyl)-3H-1,3,4-thiadiazole-2-thione
• DTXSID50629720
• SCHEMBL971700
• 5-(2-methylphenyl)-1,3,4-thiadiazole-2(3h)-thione
• 76779-96-9

• Inchi： 1S/C9H8N2S2/c1-6-4-2-3-5-7(6)8-10-11-9(12)13-8/h2-5H,1H3,(H,11,12)
• InChI Key： XCEAATBVFYNDLR-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C1C=CC=CC=1C)=S

Computed Properties

• Exact Mass: 208.01289061g/mol
• Monoisotopic Mass: 208.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.8Ų